molecular formula C11H14N2O2 B8778580 (4-Amino-5-methoxy-1-methyl-1H-indol-2-yl)methanol

(4-Amino-5-methoxy-1-methyl-1H-indol-2-yl)methanol

Cat. No. B8778580
M. Wt: 206.24 g/mol
InChI Key: HMYMRPWLGVWRCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-5-methoxy-1-methyl-1H-indol-2-yl)methanol is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

(4-amino-5-methoxy-1-methylindol-2-yl)methanol

InChI

InChI=1S/C11H14N2O2/c1-13-7(6-14)5-8-9(13)3-4-10(15-2)11(8)12/h3-5,14H,6,12H2,1-2H3

InChI Key

HMYMRPWLGVWRCB-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C1CO)C(=C(C=C2)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (5.84 mL, 5.84 mmol, 1.0 M solution in Et2O) was added to a solution of 10 (595 mg, 2.59 mmol) in THF (12 mL) under argon. The reaction was then heated at reflux for 15 min, quenched by careful addition of H2O followed by 1 M NaOH, then extracted with CH2Cl2 (3×). The combined organic layers were dried over Na2SO4 and evaporated to afford 11 (490 mg, 94%) as a brown oil which was used without further purification; 1H NMR (CDCl3): δ 6.95 (1H, d), 6.71 (1H, d), 6.34 (1H, s), 4.77 (2H, s), 3.87 (3H, s), 3.74 (3H, s).
Quantity
5.84 mL
Type
reactant
Reaction Step One
Name
Quantity
595 mg
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Yield
94%

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